Cas no 1215073-83-8 (6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine)

6-[4-(Trifluoromethyl)phenyl]-3-pyridazinamine is a fluorinated pyridazine derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a trifluoromethylphenyl group, enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The pyridazine core offers versatile reactivity for further functionalization, enabling the development of targeted molecules. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its electron-withdrawing properties and potential to improve binding affinity. High purity and consistent quality ensure reliable performance in research and industrial applications.
6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine structure
1215073-83-8 structure
Product Name:6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine
CAS No:1215073-83-8
MF:C11H8F3N3
MW:239.196532249451
MDL:MFCD14707058
CID:1102009
PubChem ID:49758339
Update Time:2025-11-02

6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine Chemical and Physical Properties

Names and Identifiers

    • 6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine
    • AKOS006149610
    • 6-[4-(trifluoromethyl)phenyl]pyridazin-3-amine
    • SCHEMBL2131597
    • DB-383160
    • 1215073-83-8
    • HS-3227
    • A1-08313
    • 6-(4-(trifluoromethyl)phenyl)pyridazin-3-amine
    • 3-Amino-6-(4-trifluoromethylphenyl)pyridazine
    • CS-0457126
    • MDL: MFCD14707058
    • Inchi: 1S/C11H8F3N3/c12-11(13,14)8-3-1-7(2-4-8)9-5-6-10(15)17-16-9/h1-6H,(H2,15,17)
    • InChI Key: GTPJWDPMTMDLDD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C2=CC=C(N)N=N2)=CC=1)(F)F

Computed Properties

  • Exact Mass: 239.06703175g/mol
  • Monoisotopic Mass: 239.06703175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 51.8Ų

6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
182437-2.500g
6-(4-(Trifluoromethyl)phenyl)pyridazin-3-amine, 95%
1215073-83-8 95%
2.500g
$1403.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1527793-250mg
6-(4-(Trifluoromethyl)phenyl)pyridazin-3-amine
1215073-83-8 98%
250mg
¥3172.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1527793-1g
6-(4-(Trifluoromethyl)phenyl)pyridazin-3-amine
1215073-83-8 98%
1g
¥7344.00 2024-08-09

Additional information on 6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine

Comprehensive Overview of 6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine (CAS No. 1215073-83-8)

6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine (CAS No. 1215073-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridazine core and trifluoromethylphenyl substituent, exhibits unique chemical properties that make it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential applications due to its structural versatility and bioactivity.

The growing interest in 6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine aligns with broader trends in the search for novel heterocyclic compounds and fluorinated pharmaceuticals. Fluorinated compounds, such as those containing the trifluoromethyl group, are particularly sought after for their enhanced metabolic stability and lipophilicity, which are critical in optimizing drug efficacy. This compound’s CAS No. 1215073-83-8 is frequently referenced in patent literature, underscoring its relevance in intellectual property related to small molecule therapeutics.

One of the key questions often searched in scientific databases is: "What are the synthetic routes for 6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine?" The compound is typically synthesized via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, methods that highlight its adaptability in modern organic synthesis. Its pyridazine amine functionality also allows for further derivatization, making it a versatile building block for medicinal chemistry projects.

In the context of AI-driven drug discovery, 6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine has been identified as a promising candidate for virtual screening and molecular docking studies. Computational models often prioritize such fluorinated heterocycles due to their favorable pharmacokinetic profiles. This aligns with the industry’s shift toward rational drug design, where compounds like CAS No. 1215073-83-8 serve as critical starting points for optimizing target interactions.

Another trending topic is the compound’s potential role in agrochemical innovation. The trifluoromethyl group is a common motif in pesticides and herbicides, and researchers are investigating whether 6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine could contribute to next-generation crop protection solutions. Its stability under environmental conditions and selective bioactivity make it a subject of interest for sustainable agriculture.

From a commercial perspective, suppliers and manufacturers of 6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine often highlight its high purity and scalability. The compound’s CAS No. 1215073-83-8 is a critical identifier in procurement databases, ensuring traceability and compliance with regulatory standards. As demand for custom synthesis services grows, this compound exemplifies the intersection of innovation and supply chain efficiency in fine chemicals.

In summary, 6-[4-(trifluoromethyl)phenyl]-3-Pyridazinamine (CAS No. 1215073-83-8) represents a convergence of cutting-edge research in pharmaceuticals, agrochemicals, and computational chemistry. Its structural features and functional groups position it as a pivotal molecule in addressing contemporary challenges in science and industry. As exploration of its applications expands, this compound will likely remain a focal point in both academic and commercial spheres.

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